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Compound of Interest

Compound Name: 1,1-Diethylpropargylamine

Cat. No.: B1293935 Get Quote

Essential Safety and Handling Guide for 1,1-
Diethylpropargylamine
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, handling, and disposal information for 1,1-
Diethylpropargylamine (CAS No. 3234-64-8). Adherence to these guidelines is essential to

ensure a safe laboratory environment. This substance is a highly flammable and corrosive

liquid, posing significant health risks upon exposure.[1][2]

Hazard Identification and Classification
Properly understanding the hazards associated with 1,1-Diethylpropargylamine is the first

step in safe handling. The following tables summarize its classification and potential dangers.

Hazard Classification Description

GHS Hazard Statements

H225: Highly flammable liquid and vapor.[2]

H314: Causes severe skin burns and eye

damage.[2]

Risk Statements R11: Highly flammable. R34: Causes burns.

Hazard Codes F: Flammable. C: Corrosive.[1][2]
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Physicochemical Properties Value

Boiling Point 71-72 °C @ 90 mm Hg

Density 0.828 g/mL at 25 °C

Flash Point 70 °F (21 °C)

Refractive Index n20/D 1.4409

Source: ChemicalBook[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling 1,1-
Diethylpropargylamine.

Protection Type Specific Recommendations

Eye and Face Protection
Wear chemical safety goggles and a face shield

where splashing is a risk.[3]

Skin Protection

Wear suitable protective clothing to prevent skin

contact. This includes a lab coat, long pants,

and closed-toe shoes.[3] For significant

exposure risk, a chemical-resistant suit may be

necessary.

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber).[4] Always inspect

gloves for integrity before use and change them

immediately if contaminated.

Respiratory Protection

Use only in a well-ventilated area, preferably

under a chemical fume hood.[5][6] If exposure

limits are exceeded or irritation is experienced,

use a NIOSH-approved respirator with an

appropriate cartridge.
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Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle 1,1-Diethylpropargylamine in a well-ventilated area or under a

chemical fume hood to minimize inhalation of vapors.[5][6]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2] Use non-sparking tools and explosion-proof equipment.[5][6] Ground and bond containers

and receiving equipment to prevent static discharge.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep

in a designated flammables area.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[5]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[5]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. Seek immediate medical attention.[5]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Spill and Leak Procedures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.
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Containment: Absorb the spill with inert, non-combustible material (e.g., sand, earth,

vermiculite).

Collection: Collect the absorbed material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal:

Dispose of 1,1-Diethylpropargylamine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Contact a licensed professional

waste disposal service to dispose of this material.

Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow of operations when working with 1,1-
Diethylpropargylamine, emphasizing the integration of safety protocols at each step.
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Workflow for Handling 1,1-Diethylpropargylamine
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Caption: Safe handling workflow for 1,1-Diethylpropargylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,1-DIETHYLPROPARGYLAMINE CAS#: 3234-64-8 [amp.chemicalbook.com]

2. 1,1-DIETHYLPROPARGYLAMINE | 3234-64-8 [amp.chemicalbook.com]

3. chembk.com [chembk.com]

4. americanchemistry.com [americanchemistry.com]

5. fishersci.com [fishersci.com]

6. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1,1-
Diethylpropargylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293935#personal-protective-equipment-for-
handling-1-1-diethylpropargylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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